Cerenkov radiation-mediated in situ activation of silicon nanocrystals for NIR optical imaging†
Chemical Communications Pub Date: 2023-11-02 DOI: 10.1039/D3CC04468H
Abstract
Cerenkov radiation from radiopharmaceuticals (18F-FDG) serves as an internal light source to excite UV-responsive silicon nanocrystals for near-infrared luminescence imaging that offers deeper tissue penetration and high signal-to-noise ratio.
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